Cas no 1807278-66-5 (Methyl 2-chloro-5-cyano-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-chloro-5-cyano-4-(trifluoromethoxy)benzoate
• CAS No: 1807278-66-5
• MF: C₁₀H₅ClF₃NO₃
• MW: 279.599812269211
• CID: 4953844
• Update Time: 2025-06-25

Methyl 2-chloro-5-cyano-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-cyano-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5ClF3NO3/c1-17-9(16)6-2-5(4-15)8(3-7(6)11)18-10(12,13)14/h2-3H,1H3
• InChI Key： ZGJRHGLEMMUFBL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C=C1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-chloro-5-cyano-4-(trifluoromethoxy)benzoate

Methyl 2-chloro-5-cyano-4-(trifluoromethoxy)benzoate (CAS No. 1807278-66-5): An Overview

Methyl 2-chloro-5-cyano-4-(trifluoromethoxy)benzoate (CAS No. 1807278-66-5) is a versatile compound with a unique combination of functional groups that make it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound features a chloro, cyano, and trifluoromethoxy substituent on a benzene ring, which endows it with a range of chemical properties and reactivity profiles.

The presence of the chloro group allows for various substitution reactions, making it a valuable starting material for the synthesis of more complex molecules. The cyano group, known for its high electron-withdrawing ability, can be readily converted into other functional groups such as carboxylic acids, amides, and nitriles, thereby expanding its utility in synthetic chemistry. The trifluoromethoxy group, on the other hand, imparts significant lipophilicity and metabolic stability, which are crucial for the development of drugs with improved pharmacokinetic properties.

In recent years, there has been growing interest in the use of Methyl 2-chloro-5-cyano-4-(trifluoromethoxy)benzoate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry highlighted its potential as an intermediate in the synthesis of compounds targeting specific enzymes involved in cancer pathways. The unique combination of functional groups in this compound allows for fine-tuning of molecular properties to achieve optimal biological activity and selectivity.

Moreover, the compound has shown promise in the field of agrochemicals. Research conducted by a team at the University of California demonstrated that derivatives of Methyl 2-chloro-5-cyano-4-(trifluoromethoxy)benzoate exhibit potent herbicidal activity against a wide range of weeds. The high lipophilicity and stability conferred by the trifluoromethoxy group contribute to its effectiveness in agricultural applications.

The synthesis of Methyl 2-chloro-5-cyano-4-(trifluoromethoxy)benzoate typically involves several steps, including the introduction of the chloro, cyano, and trifluoromethoxy groups onto a benzene ring. One common approach is to start with a substituted benzene derivative and sequentially introduce the desired functional groups through electrophilic aromatic substitution and other organic reactions. The choice of reagents and reaction conditions is critical to ensure high yields and purity.

In terms of safety and handling, while Methyl 2-chloro-5-cyano-4-(trifluoromethoxy)benzoate is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area to minimize exposure risks.

The market demand for Methyl 2-chloro-5-cyano-4-(trifluoromethoxy)benzoate is expected to grow due to its increasing applications in pharmaceutical and agrochemical industries. As research continues to uncover new uses for this versatile compound, it is likely to become an even more important intermediate in synthetic chemistry.

In conclusion, Methyl 2-chloro-5-cyano-4-(trifluoromethoxy)benzoate (CAS No. 1807278-66-5) is a multifunctional compound with significant potential in various fields. Its unique combination of functional groups makes it an attractive starting material for the synthesis of novel drugs and agrochemicals. Ongoing research is expected to further expand its applications and solidify its position as an important chemical intermediate.